![molecular formula C19H21F2N3O B248037 N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide](/img/structure/B248037.png)
N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide, also known as FP1, is a chemical compound that has been widely studied for its potential as a therapeutic agent. FP1 belongs to the class of compounds known as piperazine derivatives, which have been shown to have a wide range of biological activities, including antipsychotic, antidepressant, and anxiolytic effects. In
Scientific Research Applications
Synthesis and Pharmacological Properties
Synthesis and Anticonvulsant Activity : A study by Kamal et al. (2013) discussed the synthesis of N-(2-benzoylbenzofuran-3-yl)-3-(4-(2-fluorophenyl)piperazin-1-yl) propanamide analogs, demonstrating significant anticonvulsant activity in both maximal electroshock seizure (MES) and subcutaneous metrazol (scMET) seizure tests (Kamal et al., 2013).
Discovery of Novel Agonists : Research by Westaway et al. (2009) identified a novel small molecule motilin receptor agonist, exhibiting promising pharmacokinetic profiles and agonist activity in gastrointestinal transit models (Westaway et al., 2009).
Therapeutic Applications
Antitumor Activity : Naito et al. (2005) synthesized novel pyrimidinyl pyrazole derivatives, including 3-fluoro-5-substituted phenylpiperazinyl compounds, which showed potent cytotoxicity and antitumor activity against human carcinoma cells (Naito et al., 2005).
Neuroleptic Properties : Hino et al. (1988) evaluated 3-phenyl-2-(1-piperazinyl)-5H-1-benzazepines for neuroleptic activity, finding that compounds with 4-fluoro substituents in the 3-phenyl group had neuroleptic-like activity (Hino et al., 1988).
Catalytic Synthesis and Analysis
Catalytic Synthesis : A study by Shakhmaev et al. (2016) described the catalytic synthesis of Flunarizine, a calcium channel blocker, using N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide as a key intermediate (Shakhmaev et al., 2016).
Analysis of Degradation Products : El-Sherbiny et al. (2005) developed a method for the separation of Flunarizine and its degradation products using micellar liquid chromatography, demonstrating its application in analyzing pharmaceutical formulations (El-Sherbiny et al., 2005).
properties
Product Name |
N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)-1-piperazinyl]propanamide |
---|---|
Molecular Formula |
C19H21F2N3O |
Molecular Weight |
345.4 g/mol |
IUPAC Name |
N-(2-fluorophenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide |
InChI |
InChI=1S/C19H21F2N3O/c20-15-5-1-3-7-17(15)22-19(25)9-10-23-11-13-24(14-12-23)18-8-4-2-6-16(18)21/h1-8H,9-14H2,(H,22,25) |
InChI Key |
ZNBQFFOQYNKMNF-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)C3=CC=CC=C3F |
Canonical SMILES |
C1CN(CCN1CCC(=O)NC2=CC=CC=C2F)C3=CC=CC=C3F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.